{4-[(3,4-dichlorobenzoyl)amino]phenyl}acetic acid

• IUPAC Name: 2-[4-[(3,4-dichlorobenzoyl)amino]phenyl]acetic acid
• InChI: InChI=1S/C15H11Cl2NO3/c16-12-6-3-10(8-13(12)17)15(21)18-11-4-1-9(2-5-11)7-14(19)20/h1-6,8H,7H2,(H,18,21)(H,19,20)
• InChI Key: DXDNYUURPMDPLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)O)NC(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C15H11Cl2NO3
• Molecular Weight: 324.2 g/mol

Description

{4-[(3,4-dichlorobenzoyl)amino]phenyl}acetic acid, commonly known as DCFPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. DCFPA belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects.

Mechanism of Action

The exact mechanism of action of DCFPA is not fully understood. However, it is believed to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid signaling molecules that play a key role in inflammation and pain. By inhibiting COX enzymes, DCFPA reduces the production of prostaglandins, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
DCFPA has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models of inflammation and pain. It has also been shown to inhibit the growth of cancer cells in vitro. DCFPA has been shown to be well-tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

DCFPA has several advantages for use in lab experiments. It is a relatively simple molecule to synthesize, making it readily available for use in research. It has also been shown to be well-tolerated in animal studies, with no significant adverse effects reported. However, there are also limitations to the use of DCFPA in lab experiments. Its mechanism of action is not fully understood, and its potential therapeutic properties have not yet been fully explored.

Future Directions

There are several future directions for research on DCFPA. One area of interest is its potential use in the treatment of cancer. Further studies are needed to investigate the efficacy of DCFPA in inhibiting the growth of cancer cells in vivo. Another area of interest is its potential use in the treatment of inflammatory diseases such as arthritis. Further studies are needed to investigate the anti-inflammatory properties of DCFPA in animal models of arthritis. Additionally, further studies are needed to investigate the mechanism of action of DCFPA and its potential therapeutic properties in other disease states.

Synthesis Methods

DCFPA can be synthesized using a multistep process involving the reaction of 3,4-dichlorobenzoyl chloride with 4-aminophenylacetic acid. The reaction is carried out in the presence of a base such as sodium hydroxide and a solvent such as dichloromethane. The resulting product is then purified using column chromatography to obtain pure DCFPA.

Scientific Research Applications

DCFPA has been extensively studied for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models of inflammation and pain. DCFPA has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.